Cas no 1092350-38-3 (3,5-Difluoro-2-methylaniline)

• Product Name: 3,5-Difluoro-2-methylaniline
• CAS No: 1092350-38-3
• MF: C₇H₇F₂N
• MW: 143.133988618851
• CID: 5003575
• Update Time: 2025-05-26

3,5-Difluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-methylaniline
• Benzenamine, 3,5-difluoro-2-methyl-
• 3,5-difluoro-2-methyl-benzenamine
• AMY7295
• 3,5-difluoro-2-methylbenzenamine
• 3,5-Difluoro-2-methylaniline

• Inchi： 1S/C7H7F2N/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,10H2,1H3
• InChI Key： FKRCKCKSZRUPHS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3,5-Difluoro-2-methylaniline

Introduction to 3,5-Difluoro-2-methylaniline (CAS No. 1092350-38-3)

3,5-Difluoro-2-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1092350-38-3, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to the class of anilines, which are characterized by the presence of a phenyl ring substituted with an amino group. The introduction of fluorine atoms at the 3rd and 5th positions, along with a methyl group at the 2nd position, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,5-Difluoro-2-methylaniline consists of a benzene ring with fluorine atoms at the 3rd and 5th positions, a methyl group at the 2nd position, and an amino group at the 4th position. This specific arrangement of substituents influences its reactivity, solubility, and interaction with biological targets. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the aromatic ring, affecting its reactivity in various chemical transformations.

In recent years, 3,5-Difluoro-2-methylaniline has been extensively studied for its potential applications in medicinal chemistry. Its structural features make it a suitable precursor for synthesizing more complex molecules with therapeutic properties. For instance, fluorinated anilines have been shown to exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for developing novel drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most notable areas of research involving 3,5-Difluoro-2-methylaniline is its role in the development of antiviral agents. The unique electronic distribution induced by the fluorine substituents can enhance binding affinity to viral proteases and polymerases, thereby inhibiting viral replication. Recent studies have demonstrated that derivatives of 3,5-Difluoro-2-methylaniline can effectively block the activity of key enzymes in RNA viruses, offering a new strategy for combating emerging viral infections.

Furthermore, 3,5-Difluoro-2-methylaniline has been explored as a key intermediate in the synthesis of agrochemicals. Fluorinated compounds are known to possess enhanced pest resistance and environmental stability, making them valuable in crop protection formulations. Researchers have utilized 3,5-Difluoro-2-methylaniline to develop novel herbicides and fungicides that exhibit improved efficacy while minimizing ecological impact. The ability to fine-tune the biological activity through structural modifications makes this compound a cornerstone in agrochemical innovation.

The synthetic pathways for 3,5-Difluoro-2-methylaniline have also been optimized for scalability and efficiency. Advanced catalytic methods and green chemistry principles have been employed to maximize yield while minimizing waste. These advancements ensure that 3,5-Difluoro-2-methylaniline can be produced reliably and cost-effectively for industrial applications.

From a chemical biology perspective, 3,5-Difluoro-2-methylaniline serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to probe how subtle changes in substituent placement affect biological activity. This has led to insights into drug design principles that can be applied across multiple therapeutic areas.

The future prospects for 3,5-Difluoro-2-methylaniline are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in computational chemistry and high-throughput screening are expected to accelerate the identification of new derivatives with enhanced properties. As our understanding of molecular interactions deepens, compounds like 3,5-Difluoro-2-methylaniline will continue to play a pivotal role in advancing scientific and industrial progress.